Cas no 1547085-01-7 (3,3-Difluoro-2,3-dihydro-1H-inden-5-amine)

3,3-Difluoro-2,3-dihydro-1H-inden-5-amine is a fluorinated indane derivative featuring a primary amine group at the 5-position and two fluorine atoms at the 3-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The difluoro substitution enhances metabolic stability and lipophilicity, potentially improving pharmacokinetic properties. Its rigid indane scaffold contributes to structural specificity, making it valuable for designing enzyme inhibitors or receptor modulators. The amine functionality allows for further derivatization, enabling the introduction of diverse pharmacophores. This compound is typically handled under inert conditions due to the reactivity of the amine group. Suitable for research applications requiring fluorinated building blocks.

3,3-Difluoro-2,3-dihydro-1H-inden-5-amine structure

1547085-01-7 structure

Product Name:3,3-Difluoro-2,3-dihydro-1H-inden-5-amine

CAS No:1547085-01-7

MF:C₉H₉F₂N

MW:169.171269178391

MDL:MFCD26727042

CID:5101560

Update Time:2025-10-29

3,3-Difluoro-2,3-dihydro-1H-inden-5-amine Chemical and Physical Properties

Names and Identifiers

- 3,3-Difluoro-2,3-dihydro-1H-inden-5-amine
- 1H-Inden-5-amine, 3,3-difluoro-2,3-dihydro-
- MDL： MFCD26727042
- Inchi： 1S/C9H9F2N/c10-9(11)4-3-6-1-2-7(12)5-8(6)9/h1-2,5H,3-4,12H2
- InChI Key： HPDGKKNJMNDZPQ-UHFFFAOYSA-N
- SMILES： C1C2=C(C=C(N)C=C2)C(F)(F)C1

Experimental Properties

Density: 1.3±0.1 g/cm3
Boiling Point: 237.4±40.0 °C at 760 mmHg
Flash Point: 118.4±14.4 °C
Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,3-Difluoro-2,3-dihydro-1H-inden-5-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3,3-Difluoro-2,3-dihydro-1H-inden-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	D779126-0.25g	3,3-Difluoro-2,3-dihydro-1H-inden-5-amine	1547085-01-7	95%	0.25g	$1980	2024-07-20
eNovation Chemicals LLC	D779126-0.25g	3,3-Difluoro-2,3-dihydro-1H-inden-5-amine	1547085-01-7	95%	0.25g	$1980	2025-02-25

3,3-Difluoro-2,3-dihydro-1H-inden-5-amine Related Literature

1. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275
2. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
3. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
4. An analysis of the WTC fires using CIB correlations and simple modeling

JGQuintiere
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Related Categories

Additional information on 3,3-Difluoro-2,3-dihydro-1H-inden-5-amine

Comprehensive Overview of 3,3-Difluoro-2,3-dihydro-1H-inden-5-amine (CAS No. 1547085-01-7)

3,3-Difluoro-2,3-dihydro-1H-inden-5-amine (CAS No. 1547085-01-7) is a fluorinated indane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a dihydroindene core with two fluorine atoms at the 3-position, enhancing its metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 3,3-Difluoro-2,3-dihydro-1H-inden-5-amine has surged, driven by their applications in medicinal chemistry and material science. Fluorination often improves a molecule's lipophilicity and binding affinity, making it a key strategy in optimizing drug candidates. This compound's amine functionality further allows for versatile derivatization, enabling the synthesis of diverse analogs for structure-activity relationship (SAR) studies.

The synthesis of 3,3-Difluoro-2,3-dihydro-1H-inden-5-amine typically involves multi-step organic transformations, including electrophilic fluorination and reductive amination. Its CAS No. 1547085-01-7 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its purity and structural integrity.

From an industrial perspective, this compound aligns with the growing trend of sustainable chemistry. Researchers are exploring greener synthetic routes to minimize waste and energy consumption. Additionally, its potential role in biodegradable materials and catalysis has sparked interest in interdisciplinary collaborations. The compound's thermal stability and solubility profile make it suitable for various formulation strategies.

Frequently asked questions about 3,3-Difluoro-2,3-dihydro-1H-inden-5-amine include its handling precautions, storage conditions, and commercial availability. While it is not classified as hazardous, standard laboratory safety protocols should be followed. Its price per gram and bulk supplier information are often sought after by procurement specialists. Furthermore, its patent status and application in clinical trials are topics of interest for intellectual property analysts.

In summary, 3,3-Difluoro-2,3-dihydro-1H-inden-5-amine (CAS No. 1547085-01-7) represents a valuable scaffold in modern chemistry. Its fluorine-rich architecture and functional group versatility position it as a promising candidate for innovation in life sciences and beyond. As research progresses, this compound may unlock new opportunities in personalized medicine and green technology.